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Introduction: Cyclin D3 (Ccnd3) is a crucial member of the D-type cyclin family that regulates
cell cycle progression.[1] In partnership with cyclin-dependent kinases 4 and 6 (CDK4/6), it
forms active complexes that phosphorylate and inactivate the Retinoblastoma (Rb) tumor
suppressor protein.[2][3] This action permits the E2F family of transcription factors to initiate the
expression of genes required for the G1 to S phase transition.[4] Given its role in cell
proliferation, Ccnd3 is implicated in various physiological and pathological processes, including
the development of hematopoietic lineages like T-lymphocytes and erythrocytes, as well as in
certain cancers.[4] Mice with a targeted deletion of the Ccnd3 gene serve as invaluable tools
for investigating its specific functions in vivo and for preclinical evaluation of therapies targeting
the cell cycle.

This document provides detailed protocols and application notes for the generation of a Ccnd3
knockout mouse model using a conventional gene-targeting approach in embryonic stem (ES)
cells, followed by the Cre-LoxP system for selectable marker removal.
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The primary role of Cyclin D3 is to control the G1/S checkpoint of the cell cycle. It integrates
mitogenic signals which lead to the transcription of D-type cyclins. Cyclin D3 then binds to
CDK4 or CDK®6.[3] This complex phosphorylates the Retinoblastoma protein (pRb), causing it
to release the E2F transcription factor, which in turn activates genes necessary for DNA
replication and progression into the S phase.[2][3]
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Caption: Cyclin D3-CDK4/6 pathway controlling the G1/S cell cycle transition.

Experimental Workflow for Generating Ccnd3
Knockout Mice

The generation of a knockout mouse is a multi-step process that begins with the design of a
targeting vector and concludes with the breeding of homozygous knockout animals. The Cre-
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LoxP system is a powerful tool used for precise genetic modification, including the removal of
selection cassettes that might otherwise interfere with gene expression.[5]
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1. Targeting Vector Design
(Ccnd3 exons + LoxP-Neo-LoxP)

2. ES Cell Electroporation

3. G418 Selection

\ 4

4. Screening of ES Clones
(PCR / Southern Blot)

5. Cre Recombinase Transfection
(Remove Neo Cassette)

6. Blastocyst Injection

7. Generation of Chimeric Mice

8. Breed Chimeras to WT
(Germline Transmission)

eterozygous
(Ccnd3+/-)

9. Intercross Heterozygotes (F1)

10. Identify Homozygous (F2)
(Ccnd3-/-)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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